1,2,5-trimethyl-4-phenyl-4-piperidinyl benzoate hydrochloride

• IUPAC Name: (1,2,5-trimethyl-4-phenylpiperidin-4-yl) benzoate;hydrochloride
• InChI: InChI=1S/C21H25NO2.ClH/c1-16-15-22(3)17(2)14-21(16,19-12-8-5-9-13-19)24-20(23)18-10-6-4-7-11-18;/h4-13,16-17H,14-15H2,1-3H3;1H
• InChI Key: VSJKDYXYDYRGMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(C(CN1C)C)(C2=CC=CC=C2)OC(=O)C3=CC=CC=C3.Cl
• Molecular Formula: C21H26ClNO2
• Molecular Weight: 359.9 g/mol

Description

Synthesis Analysis

The synthesis of related piperidine derivatives involves complex organic reactions aiming to achieve the desired structural framework and functional groups. For example, the synthesis of novel piperidine derivatives with anti-acetylcholinesterase activity involves substituting the benzamide with a bulky moiety to enhance activity, demonstrating the intricate manipulation of molecular structures for desired outcomes (Sugimoto et al., 1990).

Molecular Structure Analysis

Molecular and crystal structure analyses provide insights into the compound's conformation, stability, and potential interactions. For instance, the structural characterization of certain piperidine derivatives through X-ray diffraction studies reveals how intramolecular and intermolecular hydrogen bonds influence molecule conformation and crystal packing, indicating the significant role of structural features in the compound's physical and chemical properties (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

The reactivity and chemical properties of 1,2,5-trimethyl-4-phenyl-4-piperidinyl benzoate hydrochloride derivatives can be understood by studying related compounds. For instance, the synthesis and evaluation of piperidine derivatives for anti-acetylcholinesterase activity highlight the compound's potential interactions and reactivity with biological targets (Sugimoto et al., 1992).

Physical Properties Analysis

The physical properties, including thermal, optical, and structural characteristics, are crucial for understanding the compound's behavior under different conditions. Analysis of the thermal, optical, etching, and structural studies of related compounds, alongside theoretical calculations, provides comprehensive insights into the stability and behavior of these molecules under various conditions (Karthik et al., 2021).

Chemical Properties Analysis

The chemical properties, including reactivity and interaction with other molecules, are pivotal for the compound's applications. Studies on the synthesis and pharmacological effects of related piperidine derivatives offer valuable information on the chemical behavior and potential applications of these compounds in various fields (Ashimori et al., 1991).